

The Role of CD33 in Acute Myeloid Leukemia Pathogenesis: A Technical Guide

Author: BenchChem Technical Support Team. **Date:** May 2026

Compound of Interest

Compound Name: *Vadastuximab talirine*

CAS No.: *1436390-64-5*

Cat. No.: *B12767570*

[Get Quote](#)

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

CD33, a sialic acid-binding immunoglobulin-like lectin (Siglec), has emerged as a critical player in the pathogenesis of Acute Myeloid Leukemia (AML). Predominantly expressed on the surface of myeloid cells, including the leukemic blasts characteristic of AML, CD33 has become a key target for novel immunotherapies.^{[1][2]} This in-depth technical guide provides a comprehensive overview of the structure, function, and signaling pathways of CD33, its role in AML development, and its validation as a therapeutic target. We will delve into the mechanisms of action of CD33-targeted therapies, including the antibody-drug conjugate gemtuzumab ozogamicin and the rapidly evolving field of CAR-T cell therapies. Furthermore, this guide will provide detailed experimental protocols for the analysis of CD33, offering researchers the necessary tools to investigate its complex biology and advance the development of more effective AML treatments.


The Biology of CD33: Structure, Function, and Signaling

Molecular Structure of CD33

CD33, also known as Siglec-3, is a transmembrane glycoprotein that functions as an inhibitory receptor on myeloid lineage cells.[3] Its structure consists of an extracellular region with a V-set immunoglobulin-like domain responsible for binding sialic acid, a C2-set domain, a transmembrane helix, and a cytoplasmic tail containing two immunoreceptor tyrosine-based inhibitory motifs (ITIMs).[3][4] These ITIMs are crucial for its role in negative regulation of cellular activation.[3] Alternative splicing of the CD33 gene can produce multiple isoforms, with the full-length version being essential for ligand interaction.[3][5]

Function and Signaling Pathway

CD33 is a member of the Siglec family that recognizes sialic acid-containing glycans, mediating cell-cell interactions and modulating immune signaling.[3] Upon binding to its sialic acid ligands, the ITIMs in the cytoplasmic tail of CD33 become phosphorylated. This phosphorylation creates docking sites for the recruitment and activation of Src homology-2 (SH2) domain-containing protein tyrosine phosphatases, SHP-1 and SHP-2.[4][6][7] The activation of these phosphatases leads to the dephosphorylation of key signaling molecules, thereby dampening tyrosine kinase-driven signaling pathways and inhibiting immune cell activation, cytokine production, and phagocytosis.[4][6][7] This inhibitory function helps to maintain myeloid cells in a resting state and prevent excessive inflammation.[3]



[Click to download full resolution via product page](#)

Caption: CD33 signaling pathway.

CD33 in Acute Myeloid Leukemia: A Dysregulated Player

Overexpression on AML Blasts

A defining feature of AML is the aberrant and high expression of CD33 on the surface of leukemic blasts in approximately 85-90% of patients.^{[4][8][9]} This overexpression distinguishes malignant cells from normal hematopoietic stem cells, which typically lack or have very low levels of CD33 expression, making it an attractive therapeutic target.^{[6][8]} The level of CD33 expression can be heterogeneous among AML patients and has been associated with certain genetic subtypes.^[10] For instance, higher CD33 expression is often observed in AML with FLT3-ITD or NPM1 mutations, while lower levels are found in cases with adverse karyotypes or core-binding factor (CBF)-AML.^{[4][10][11]}

Prognostic Significance

The prognostic significance of CD33 expression in AML has been a subject of investigation with some conflicting results. Several studies suggest that high CD33 expression is an unfavorable prognostic factor, associated with a higher white blood cell count, a greater percentage of primitive cells, and worse overall survival.^{[11][12]} However, other studies have not found CD33 expression to be an independent prognostic marker when considering other well-established risk factors.^{[10][13]} Despite this, the level of CD33 expression has been shown to be a predictive factor for the efficacy of CD33-targeted therapies.^{[10][13]}

Prognostic Factor	Association with High CD33 Expression	Reference
Genetic Subtypes		
FLT3-ITD mutation	Positive	[10][11][14]
NPM1 mutation	Positive	[10][11][12]
Adverse Karyotype	Negative	[10][13]
Core-Binding Factor (CBF)-AML	Negative	[4][10][13]
Clinical Outcomes		
Overall Survival	Worse	[11][12]
Relapse Risk	Higher (in some studies)	[15]

Table 1: Correlation of High CD33 Expression with Genetic Subtypes and Clinical Outcomes in AML.

CD33 as a Therapeutic Target in AML

The high and specific expression of CD33 on AML blasts has made it a prime target for immunotherapy.[16][17][18] Several therapeutic strategies have been developed to exploit this, with the goal of selectively eliminating leukemic cells while sparing normal hematopoietic cells.

Antibody-Drug Conjugates (ADCs): Gemtuzumab Ozogamicin

Gemtuzumab ozogamicin (GO) is an antibody-drug conjugate (ADC) that consists of a humanized anti-CD33 monoclonal antibody linked to a potent cytotoxic agent, calicheamicin. [19][20][21]

Mechanism of Action:

- Binding: The antibody component of GO specifically binds to the CD33 receptor on the surface of AML cells.[19][20]

- **Internalization:** Upon binding, the CD33-GO complex is internalized into the cell via endocytosis.[19][20]
- **Payload Release:** Inside the cell, within the acidic environment of the lysosome, the linker connecting the antibody and calicheamicin is cleaved, releasing the cytotoxic payload.[19][20][22]
- **DNA Damage and Apoptosis:** The released calicheamicin then translocates to the nucleus, where it binds to the minor groove of DNA, causing double-strand breaks.[19][22] This extensive DNA damage triggers cell cycle arrest and ultimately leads to programmed cell death (apoptosis) of the leukemic cell.[19][22][23]



[Click to download full resolution via product page](#)

Caption: Mechanism of action of Gemtuzumab Ozogamicin.

Chimeric Antigen Receptor (CAR) T-Cell Therapy

CAR-T cell therapy represents a groundbreaking approach in cancer immunotherapy. This strategy involves genetically modifying a patient's own T-cells to express a chimeric antigen receptor (CAR) that can recognize and kill cancer cells.[24]

CD33-CAR-T Cells in AML: CD33-CAR-T cells are engineered to target the CD33 antigen on AML blasts.[8][24] These therapies have shown promising anti-leukemic activity in preclinical and early clinical studies, leading to tumor eradication and prolonged survival in mouse models.[8][25]

Challenges and Future Directions: A significant challenge for CD33-targeted therapies, including CAR-T cells, is the potential for toxicity to normal hematopoietic cells that also express CD33, which can lead to myelosuppression.[16][17] To address this, researchers are exploring strategies such as dual-targeting CAR-T cells (e.g., targeting both CD33 and another AML-associated antigen like CLL1) to enhance specificity and reduce off-target effects.[25][26]

Experimental Protocols for CD33 Analysis

Accurate and reliable methods for detecting and quantifying CD33 are essential for both research and clinical applications.


Flow Cytometry for CD33 Expression Analysis

Flow cytometry is the gold standard for assessing CD33 expression on AML blasts.^{[2][27]}

Step-by-Step Methodology:

- Sample Preparation:
 - Obtain bone marrow aspirate or peripheral blood from the AML patient.
 - Perform red blood cell lysis to isolate mononuclear cells.
 - Wash the cells with a suitable buffer (e.g., PBS with 2% FBS).
- Antibody Staining:
 - Resuspend the cells at a concentration of 1×10^6 cells/100 μ L.
 - Add a fluorescently labeled anti-CD33 antibody (e.g., PE-conjugated anti-CD33).
 - Include other antibodies to identify the leukemic blast population (e.g., anti-CD45, anti-CD34, anti-CD117).
 - Incubate for 20-30 minutes at 4°C in the dark.
- Washing:
 - Wash the cells twice with buffer to remove unbound antibodies.
- Data Acquisition:
 - Resuspend the cells in a suitable sheath fluid.

- Acquire data on a flow cytometer, collecting a sufficient number of events (e.g., 50,000-100,000).
- Data Analysis:
 - Gate on the leukemic blast population based on their forward and side scatter properties and expression of markers like CD45 (dim) and CD34.
 - Determine the percentage of CD33-positive cells and the mean fluorescence intensity (MFI) of CD33 expression on the blast population.



[Click to download full resolution via product page](#)

Caption: Workflow for CD33 expression analysis by flow cytometry.

Functional Assays for CD33 Signaling and Therapeutic Efficacy

To investigate the functional consequences of CD33 signaling and to evaluate the efficacy of CD33-targeted therapies, a variety of in vitro assays can be employed.

Cytotoxicity Assay:

This assay measures the ability of a CD33-targeted therapy (e.g., gemtuzumab ozogamicin or CD33-CAR-T cells) to kill AML cells.

Step-by-Step Methodology:

- Cell Culture:
 - Culture a CD33-positive AML cell line (e.g., HL-60, KG-1) or primary AML blasts.
- Treatment:
 - Seed the cells in a 96-well plate.
 - Add varying concentrations of the CD33-targeted therapeutic agent.
 - For CAR-T cell assays, co-culture the AML cells with CD33-CAR-T cells at different effector-to-target ratios.
 - Include appropriate controls (untreated cells, cells treated with a non-targeting control).
- Incubation:
 - Incubate the plate for a specified period (e.g., 24, 48, or 72 hours).
- Viability Assessment:
 - Measure cell viability using a suitable method, such as:
 - MTT or WST-1 assay: Measures metabolic activity.
 - Annexin V/Propidium Iodide staining: Detects apoptosis and necrosis by flow cytometry.
 - Calcein-AM/Ethidium Homodimer-1 staining: Differentiates live and dead cells by fluorescence microscopy.

- Data Analysis:
 - Calculate the percentage of cell death or inhibition of proliferation for each treatment condition.
 - Determine the IC50 (for drugs) or the specific lysis (for CAR-T cells).

Conclusion and Future Perspectives

CD33 remains a cornerstone in the landscape of AML pathogenesis and targeted therapy. Its consistent and high expression on leukemic blasts provides a valuable therapeutic window. While antibody-drug conjugates like gemtuzumab ozogamicin have validated CD33 as a target, the field is rapidly advancing with the development of more sophisticated immunotherapies such as CAR-T cells. Future research will likely focus on overcoming the challenges of on-target, off-leukemia toxicity through innovative strategies like dual-antigen targeting and the development of next-generation CD33-directed therapies with improved safety and efficacy profiles. A deeper understanding of the intricate biology of CD33 and its role in AML will continue to fuel the development of more effective and personalized treatments for this devastating disease.

References

- The past and future of CD33 as therapeutic target in acute myeloid leukemia. (n.d.). PubMed. Retrieved January 8, 2026, from [\[Link\]](#)
- CD33-CAR T Cell Therapy for the Treatment of Recurrent or Refractory Acute Myeloid Leukemia. (n.d.). ClinicalTrials.gov. Retrieved January 8, 2026, from [\[Link\]](#)
- The tandem CD33-CLL1 CAR-T as an approach to treat acute myeloid leukemia. (n.d.). PubMed. Retrieved January 8, 2026, from [\[Link\]](#)
- The role of CD33 as therapeutic target in acute myeloid leukemia. (n.d.). Taylor & Francis Online. Retrieved January 8, 2026, from [\[Link\]](#)
- What is the mechanism of Gemtuzumab Ozogamicin? (2024, July 17). Patsnap Synapse. Retrieved January 8, 2026, from [\[Link\]](#)

- Mechanism of action of gemtuzumab ozogamicin (GO): (A) CD33-GO binding;... (n.d.). ResearchGate. Retrieved January 8, 2026, from [\[Link\]](#)
- The role of CD33 as therapeutic target in acute myeloid leukemia. (2014, April 21). PubMed. Retrieved January 8, 2026, from [\[Link\]](#)
- CD33-TIM3 dual CAR T-cells enhance specificity of AML treatment. (2023, December 9). VJHemOnc. Retrieved January 8, 2026, from [\[Link\]](#)
- Gemtuzumab Ozogamicin. (2023, November 30). LiverTox - NCBI Bookshelf. Retrieved January 8, 2026, from [\[Link\]](#)
- 17MA030: CD33: CAR-T Cell Constructs that Recognize CD33 for the Treatment of Acute Myeloid Leukemia. (n.d.). Moffitt Cancer Center. Retrieved January 8, 2026, from [\[Link\]](#)
- Phase 1/2 Study of Anti-CD33 Chimeric Antigen Receptor-Expressing T Cells (CD33CART) in Children and Young Adults with Relapsed/Refractory Acute Myeloid Leukemia. (n.d.). Dana-Farber Cancer Institute. Retrieved January 8, 2026, from [\[Link\]](#)
- Pharmacology of Gemtuzumab Ozogamicin (Mylotarg; Pharmacokinetics, Mechanism of Action, Uses, Effect. (2025, March 15). YouTube. Retrieved January 8, 2026, from [\[Link\]](#)
- Gemtuzumab Ozogamicin for Treatment of Acute Myeloid Leukemia. (n.d.). PubMed Central. Retrieved January 8, 2026, from [\[Link\]](#)
- EP7: CD33 AS A THERAPEUTIC TARGET IN ACUTE MYELOID LEUKEMIA (AML). (2024, September 29). YouTube. Retrieved January 8, 2026, from [\[Link\]](#)
- What are the therapeutic applications for CD33 modulators? (2025, March 11). Patsnap Synapse. Retrieved January 8, 2026, from [\[Link\]](#)
- The Role of CD33 in Hematopoiesis and Targeted Immunotherapy. (2025, February 10). ResearchGate. Retrieved January 8, 2026, from [\[Link\]](#)
- CD33. (n.d.). Grokipedia. Retrieved January 8, 2026, from [\[Link\]](#)

- Expression of CD33 is a predictive factor for effect of gemtuzumab ozogamicin at different doses in adult acute myeloid leukaemia. (2017, May 31). University of Birmingham's Research Portal. Retrieved January 8, 2026, from [\[Link\]](#)
- Structure of the CD33 receptor and implications for the Siglec family. (2025, April 16). PubMed Central. Retrieved January 8, 2026, from [\[Link\]](#)
- Expression of CD33 is a predictive factor for effect of Gemtuzumab Ozogamicin at different doses in adult acute myeloid leukemia. (n.d.). PubMed Central. Retrieved January 8, 2026, from [\[Link\]](#)
- Structure of the CD33 Receptor and Implications for the Siglec Family. (n.d.). ResearchGate. Retrieved January 8, 2026, from [\[Link\]](#)
- Distribution and levels of cell surface expression of CD33 and CD123 in acute myeloid leukemia. (n.d.). INIS-IAEA. Retrieved January 8, 2026, from [\[Link\]](#)
- (PDF) Targeting CD33 for acute myeloid leukemia therapy. (n.d.). ResearchGate. Retrieved January 8, 2026, from [\[Link\]](#)
- Expression and functional characterization of CD33 transcript variants in human acute myeloid leukemia. (n.d.). PubMed Central. Retrieved January 8, 2026, from [\[Link\]](#)
- CD33 Expression and Gentuzumab Ozogamicin in Acute Myeloid Leukemia: Two Sides of the Same Coin. (2021, June 28). PubMed Central. Retrieved January 8, 2026, from [\[Link\]](#)
- Structure of the CD33 Receptor and Implications for the Siglec Family. (n.d.). Biochemistry. Retrieved January 8, 2026, from [\[Link\]](#)
- Correlation of CD33 expression level with disease characteristics and response to gemtuzumab ozogamicin containing chemotherapy in childhood AML. (2012, April 19). Blood - ASH Publications. Retrieved January 8, 2026, from [\[Link\]](#)
- Prognostic Significance of Flow Cytometric Immunophenotyping in Acute Myeloid Leukemia. (n.d.). Retrieved January 8, 2026, from [\[Link\]](#)

- Distribution and levels of cell surface expression of CD33 and CD123 in acute myeloid leukemia. (2025, August 9). ResearchGate. Retrieved January 8, 2026, from [\[Link\]](#)
- Genetics of CD33 in Alzheimer's disease and acute myeloid leukemia. (n.d.). Oxford Academic. Retrieved January 8, 2026, from [\[Link\]](#)
- Expression and functional characterization of CD33 transcript variants in human acute myeloid leukemia. (2016, July 12). Oncotarget. Retrieved January 8, 2026, from [\[Link\]](#)
- Acute myeloid leukemia stem cells and CD33-targeted immunotherapy. (n.d.). PubMed Central. Retrieved January 8, 2026, from [\[Link\]](#)
- CD33 Expression and Gentuzumab Ozogamicin in Acute Myeloid Leukemia: Two Sides of the Same Coin. (2021, June 28). MDPI. Retrieved January 8, 2026, from [\[Link\]](#)
- The level of blast CD33 expression positively impacts the effect of gentuzumab ozogamicin in patients with acute myeloid leukemia. (2016, April 28). Blood - ASH Publications. Retrieved January 8, 2026, from [\[Link\]](#)
- Targeting CD33 for acute myeloid leukemia therapy. (2022, January 3). PubMed Central. Retrieved January 8, 2026, from [\[Link\]](#)
- Expression and functional characterization of CD33 transcript variants in human acute myeloid leukemia. (2016, July 12). Oncotarget. Retrieved January 8, 2026, from [\[Link\]](#)
- Primary CD33-targeting CAR-NK cells for the treatment of acute myeloid leukemia. (2022, April 13). NIH. Retrieved January 8, 2026, from [\[Link\]](#)
- Expression and functional characterization of CD33 transcript variants in human acute myeloid leukemia. (n.d.). Semantic Scholar. Retrieved January 8, 2026, from [\[Link\]](#)
- CD33 Assay Portfolio Service. (n.d.). Creative Biolabs. Retrieved January 8, 2026, from [\[Link\]](#)
- CD33 Marker. (n.d.). Assay Genie. Retrieved January 8, 2026, from [\[Link\]](#)

- Acute Myeloid Leukemia: Diagnosis and Evaluation by Flow Cytometry. (n.d.). PubMed Central. Retrieved January 8, 2026, from [\[Link\]](#)
- CD33 target validation and sustained depletion of AML blasts in long-term cultures by the bispecific T-cell-engaging antibody AMG 330. (n.d.). Blood - ASH Publications. Retrieved January 8, 2026, from [\[Link\]](#)
- Differences in CD33 Intensity Between Various Myeloid Neoplasms. (n.d.). Retrieved January 8, 2026, from [\[Link\]](#)
- Interpreting Flow Cytometry in Acute Myeloid Leukemia: Approach and Key Findings. (2024, June 4). YouTube. Retrieved January 8, 2026, from [\[Link\]](#)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

Sources

- 1. m.youtube.com [m.youtube.com]
- 2. assaygenie.com [assaygenie.com]
- 3. grokipedia.com [grokipedia.com]
- 4. CD33 Expression and Gentuzumab Ozogamicin in Acute Myeloid Leukemia: Two Sides of the Same Coin - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov)]
- 5. academic.oup.com [academic.oup.com]
- 6. What are the therapeutic applications for CD33 modulators? [synapse.patsnap.com]
- 7. Expression and functional characterization of CD33 transcript variants in human acute myeloid leukemia - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov)]
- 8. moffitt.org [moffitt.org]
- 9. CD33 Expression and Gentuzumab Ozogamicin in Acute Myeloid Leukemia: Two Sides of the Same Coin [mdpi.com]
- 10. Expression of CD33 is a predictive factor for effect of Gemtuzumab Ozogamicin at different doses in adult acute myeloid leukemia - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov)]

- [11. researchgate.net \[researchgate.net\]](#)
- [12. Targeting CD33 for acute myeloid leukemia therapy - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- [13. research.birmingham.ac.uk \[research.birmingham.ac.uk\]](#)
- [14. ashpublications.org \[ashpublications.org\]](#)
- [15. Prognostic Significance of Flow Cytometric Immunophenotyping in Acute Myeloid Leukemia - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- [16. The past and future of CD33 as therapeutic target in acute myeloid leukemia - PubMed \[pubmed.ncbi.nlm.nih.gov\]](#)
- [17. tandfonline.com \[tandfonline.com\]](#)
- [18. The role of CD33 as therapeutic target in acute myeloid leukemia - PubMed \[pubmed.ncbi.nlm.nih.gov\]](#)
- [19. What is the mechanism of Gemtuzumab Ozogamicin? \[synapse.patsnap.com\]](#)
- [20. researchgate.net \[researchgate.net\]](#)
- [21. m.youtube.com \[m.youtube.com\]](#)
- [22. Gemtuzumab Ozogamicin - LiverTox - NCBI Bookshelf \[ncbi.nlm.nih.gov\]](#)
- [23. Gemtuzumab Ozogamicin for Treatment of Acute Myeloid Leukemia - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- [24. ClinicalTrials.gov \[clinicaltrials.gov\]](#)
- [25. The tandem CD33-CLL1 CAR-T as an approach to treat acute myeloid leukemia - PubMed \[pubmed.ncbi.nlm.nih.gov\]](#)
- [26. CD33-TIM3 dual CAR T-cells enhance specificity of AML treatment | VJHemOnc \[vjhemonc.com\]](#)
- [27. Acute Myeloid Leukemia: Diagnosis and Evaluation by Flow Cytometry - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- To cite this document: BenchChem. [The Role of CD33 in Acute Myeloid Leukemia Pathogenesis: A Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at: [\[https://www.benchchem.com/product/b12767570/docs#the-role-of-cd33-in-acute-myeloid-leukemia-pathogenesis-a-technical-guide\]](https://www.benchchem.com/product/b12767570/docs#the-role-of-cd33-in-acute-myeloid-leukemia-pathogenesis-a-technical-guide)

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
Email: info@benchchem.com

[Contact our Ph.D. Support Team for a compatibility check](#)